Cas no 2228128-74-1 (methyl2-methyl-1-(5-methyl-1H-pyrazol-3-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(5-methyl-1H-pyrazol-3-yl)propan-2-ylamine
• CAS No: 2228128-74-1
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6290621
• PubChem ID: 165866912
• Update Time: 2025-10-25

methyl2-methyl-1-(5-methyl-1H-pyrazol-3-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(5-methyl-1H-pyrazol-3-yl)propan-2-ylamine
• methyl[2-methyl-1-(5-methyl-1H-pyrazol-3-yl)propan-2-yl]amine
• 2228128-74-1
• EN300-1821994

• Inchi： 1S/C9H17N3/c1-7-5-8(12-11-7)6-9(2,3)10-4/h5,10H,6H2,1-4H3,(H,11,12)
• InChI Key： KENFBTCNMKSUJR-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=C(C)NN=1

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.7Ų

Additional information on methyl2-methyl-1-(5-methyl-1H-pyrazol-3-yl)propan-2-ylamine

Introduction to Methyl 2-Methyl-1-(5-Methyl-1H-Pyrazol-3-yl)propan-2-ylamine (CAS No. 2228128-74-1)

Methyl 2-methyl-1-(5-methyl-1H-pyrazol-3-yl)propan-2-ylamine, identified by its CAS number 2228128-74-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of Methyl 2-methyl-1-(5-methyl-1H-pyrazol-3-yl)propan-2-ylamine features a pyrazole core substituted with a methyl group at the 5-position and an amine functional group at the 1-position, linked to a propyl chain that is further substituted with a methyl group at the 2-position. This unique structural arrangement contributes to its distinct chemical properties and biological interactions.

In recent years, pyrazole derivatives have been extensively studied for their pharmacological properties. The presence of the pyrazole ring in Methyl 2-methyl-1-(5-methyl-1H-pyrazol-3-yl)propan-2-ylamine imparts it with potential antimicrobial, anti-inflammatory, and anticancer activities. These properties make it a valuable candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The pyrazole scaffold is known for its ability to interact with various biological targets, including enzymes and receptors. This interaction can modulate physiological processes and provide a basis for the development of drugs that target specific diseases.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. For instance, researchers have demonstrated that certain pyrazole-based compounds exhibit significant inhibitory effects on enzymes involved in cancer cell proliferation. Methyl 2-methyl-1-(5-methyl-1H-pyrazol-3-yl)propan-2-ylamine has shown promise in preclinical studies as a potential inhibitor of such enzymes, suggesting its utility in oncology research.

The synthesis of Methyl 2-methyl-1-(5-methyl-1H-pyrazol-3-yl)propan-2-ylamine involves multi-step organic reactions, typically starting from readily available precursors. The process requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are often employed to achieve the desired product.

The chemical properties of Methyl 2-methyl-1-(5-methyl-1H-pyrazol-3-yl)propan-2-yllamine, including its solubility, stability, and reactivity, are critical factors that influence its pharmaceutical applications. These properties are determined by its molecular structure and can be tailored through structural modifications to enhance its bioavailability and therapeutic efficacy.

In conclusion, Methyl 2-methyl-l-(5-methyl-lH-pyrazol-l3-yll)propa-nzlylamine (CAS No. 2228128_74_4)